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Core Science & Biosynthesis

Foundational

Cholesteryl potassium sulfate molecular structure and chemical properties

An In-Depth Technical Guide to Cholesteryl Potassium Sulfate: Molecular Architecture, Biophysical Dynamics, and Liposomal Applications Executive Summary Cholesteryl potassium sulfate (KCS), the potassium salt of choleste...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Cholesteryl Potassium Sulfate: Molecular Architecture, Biophysical Dynamics, and Liposomal Applications

Executive Summary

Cholesteryl potassium sulfate (KCS), the potassium salt of cholesterol 3-sulfate, is a highly specialized amphiphilic sterol derivative. As an endogenous component of mammalian cell membranes and the stratum corneum, it plays a critical role in regulating membrane fluidity, cellular adhesion, and enzymatic desquamation. In applied nanomedicine and cosmetic chemistry, KCS is leveraged as a potent structural stabilizer for liposomes and biomimetic lipid bilayers. This whitepaper provides a comprehensive analysis of the chemical properties, biophysical mechanisms, and formulation protocols associated with KCS, designed for researchers in drug delivery and dermatological sciences.

Molecular Architecture & Physicochemical Profile

Unlike unmodified cholesterol, which is deeply embedded within the hydrophobic core of lipid bilayers, cholesteryl potassium sulfate possesses a distinct amphiphilic character. The esterification of the hydroxyl group at the C3 position with a sulfate group, neutralized by a potassium counterion, fundamentally alters its physicochemical behavior[1][2].

The sulfate headgroup forces the molecule to orient itself at the aqueous-lipid interface, while the rigid tetracyclic sterol backbone intercalates between the acyl chains of adjacent phospholipids or ceramides[2]. This orientation provides a dual function: steric packing within the hydrophobic core and electrostatic repulsion at the membrane surface[3].

Quantitative Physicochemical Data

The following table summarizes the core chemical properties of KCS, critical for stoichiometric calculations in lipid formulations[1][4][5].

PropertyValue
IUPAC / Chemical Name Potassium (3β)-cholest-5-en-3-yl sulfate
CAS Number 6614-96-6
Molecular Formula C27H45KO4S
Molecular Weight 504.81 g/mol
Appearance White to ivory crystalline or waxy solid
Solubility Profile Amphiphilic; highly dispersible in aqueous buffers compared to pure cholesterol; soluble in chloroform/methanol
Primary Functions Emulsifier (O/W), liposome colloidal stabilizer, skin barrier protectant

Biophysical Dynamics in Lipid Bilayers

The incorporation of KCS into artificial membranes or liposomes introduces profound biophysical changes. The causality behind its stabilizing effect lies in its ability to modulate both thermotropic phase behavior and surface electrostatics.

  • Zeta Potential Modification: Because the sulfate group carries a negative charge at physiological pH, incorporating KCS into liposomes significantly lowers (makes more negative) the zeta potential of the vesicles[2][3]. This increased negative surface charge induces electrostatic repulsion between adjacent liposomes, preventing aggregation and fusion, thereby drastically enhancing the colloidal stability of the formulation over time[3][6].

  • Membrane Fluidity and Rigidity: Similar to cholesterol, the rigid sterol ring system of KCS restricts the motion of fluid-phase phospholipid acyl chains while preventing the crystallization of gel-phase lipids[7]. However, due to its interfacial anchoring, KCS causes a slight fluidification and a measurable decrease in the phase transition temperature ( Tm​ ) of the lipid system compared to pure cholesterol[2].

G KCS Potassium Cholesteryl Sulfate (Anionic Amphiphile) Sulfate Sulfate Headgroup (Water-Lipid Interface) KCS->Sulfate Sterol Sterol Backbone (Hydrophobic Core) KCS->Sterol Zeta Increases Negative Zeta Potential Sulfate->Zeta Electrostatic Repulsion Fluidity Modulates Membrane Fluidity & Rigidity Sterol->Fluidity Steric Packing Stability Enhanced Liposomal Colloidal Stability Zeta->Stability Fluidity->Stability

Fig 1: Mechanistic pathway of liposome stabilization via Potassium Cholesteryl Sulfate integration.

Biological Functions in the Stratum Corneum

In dermatological research, KCS is recognized as a vital component of the extracellular lipid matrix of the stratum corneum (SC). The SC lipid matrix is predominantly composed of ceramides (approx. 40-50%), cholesterol (25%), free fatty acids (10-25%), and cholesteryl sulfate (2-10%)[8].

KCS acts as a regulatory molecule in the desquamation (exfoliation) process. It naturally inhibits serine proteases responsible for the degradation of corneodesmosomes (the protein bridges between skin cells)[9]. As cells migrate toward the skin surface, the enzyme steroid sulfatase cleaves the sulfate group from KCS, converting it back to cholesterol. This localized drop in cholesteryl sulfate concentration disinhibits the proteases, triggering controlled cell shedding[10]. Formulating topical therapeutics with KCS directly replenishes the barrier, supports the lamellar lipid architecture, and mitigates transepidermal water loss (TEWL)[1][9].

Advanced Applications in Nanomedicine & Drug Delivery

The unique properties of KCS make it an invaluable excipient in the design of advanced drug delivery systems, particularly for challenging hydrophobic drugs.

Case Study: Amphotericin B Formulations Amphotericin B (AmpB) is a highly effective but nephrotoxic antifungal agent. To mitigate toxicity, it is formulated into lipid-based delivery systems. Cholesteryl sulfate is utilized to form stable, disk-like micellar complexes or liposomes with AmpB[7][11]. The negative charge of the sulfate group interacts with the positively charged amine group of AmpB, while the sterol backbone associates with the drug's macrolide ring. This precise molecular complexation stabilizes the drug in a colloidal dispersion, drastically reducing systemic toxicity while maintaining targeted antifungal efficacy[7].

Experimental Protocols: KCS-Integrated Liposome Synthesis

To study skin penetration or deliver active pharmaceutical ingredients (APIs), researchers frequently synthesize Stratum Corneum Lipid Liposomes (SCLLs)[8]. The following protocol outlines a self-validating methodology for generating stable SCLLs using KCS.

Materials Required
  • Lipids: Ceramide NP (40 mol%), Cholesterol (25 mol%), Free Fatty Acids (e.g., Palmitic/Stearic acid, 25 mol%), Potassium Cholesteryl Sulfate (10 mol%)[8].

  • Solvents: Chloroform, Methanol (2:1 v/v).

  • Hydration Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

Step-by-Step Methodology
  • Lipid Solubilization: Dissolve the lipid mixture in the chloroform/methanol solvent system within a round-bottom flask. Causality: The 2:1 ratio ensures complete solvation of both the highly hydrophobic ceramides and the amphiphilic KCS.

  • Thin-Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure (approx. 150 mbar) at 40°C until a thin, homogeneous lipid film forms. Validation Checkpoint: Flush with nitrogen gas for 1 hour to ensure complete removal of residual organic solvents; the film should appear completely dry and uniform.

  • Hydration: Add the pre-heated PBS buffer (70°C) to the flask. Causality: Hydration must occur above the phase transition temperature ( Tm​ ) of the highest-melting lipid (ceramides, typically >60°C) to ensure fluid-phase self-assembly. Agitate via vortexing for 15 minutes. Validation Checkpoint: The formation of a milky, opaque suspension confirms the successful generation of Multilamellar Vesicles (MLVs).

  • Extrusion (Size Reduction): Pass the hot MLV suspension through a thermojacketed lipid extruder containing a polycarbonate membrane (pore size: 100 nm) for 11 to 15 cycles. Validation Checkpoint: The suspension will transition from milky to slightly translucent, visually indicating the shift from MLVs to Large Unilamellar Vesicles (LUVs).

  • Characterization: Analyze the formulation using Dynamic Light Scattering (DLS). A successful SCLL formulation utilizing KCS should yield a Z-average diameter of 120–140 nm, a Polydispersity Index (PDI) < 0.25, and a highly negative Zeta Potential (approx. -40 to -60 mV), confirming colloidal stability[3][8].

Workflow Step1 1. Lipid Mixing Ceramides, Cholesterol, KCS, Free Fatty Acids Step2 2. Solvent Evaporation Chloroform/Methanol Rotary Evaporation Step1->Step2 Step3 3. Thin Film Hydration PBS Buffer (pH 7.4) at 70°C Step2->Step3 Step4 4. Size Extrusion Polycarbonate Membranes (MLV to LUV) Step3->Step4 Step5 5. Characterization DLS (Size, PDI) & Zeta Potential Step4->Step5

Fig 2: Standardized workflow for the synthesis and validation of KCS-stabilized SCLLs.

References

  • Innovative cholesterol cosmetics: strengthening the skin barrier with modern active ingredients. Tojo Cosmetics. Available at:[Link]

  • Potassium cholesteryl sulfate - Cosmacon. Cosmacon. Available at:[Link]

  • Cholesteryl sulfate potassium salt - ChemBK. ChemBK. Available at:[Link]

  • Liposome-like Nanostructures for Drug Delivery. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Developments in liposomal drug delivery systems. NanoMedicines Research Group. Available at: [Link]

  • Trends in the Manufacture and Design of Sustainable Cosmetics. Juniper Publishers. Available at: [Link]

  • Cholesterol Sulfate in Biological Membranes: A Biophysical Study in Cholesterol-Poor and Cholesterol-Rich Biomimetic Models. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Comparative Colloidal Stability of Commercial Liposomes. Taylor & Francis Online. Available at: [Link]

  • Liposome formation with wool lipid extracts rich in ceramides. National Center for Biotechnology Information (PubMed). Available at: [Link]

  • Stratum corneum lipid liposomes for investigating skin penetration enhancer effects. RSC Advances. Available at: [Link]

  • Cholesterol Sulfate: Pathophysiological Implications and Potential Therapeutics. National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

Protocols & Analytical Methods

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Chromatography of Cholesteryl Potassium Sulfate

Welcome to the technical support center for resolving poor peak shape in the analysis of cholesteryl potassium sulfate. This guide is designed for researchers, scientists, and drug development professionals to diagnose a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for resolving poor peak shape in the analysis of cholesteryl potassium sulfate. This guide is designed for researchers, scientists, and drug development professionals to diagnose and solve common chromatographic issues encountered with this and similar sulfated biomolecules. As Senior Application Scientists, we understand that achieving a sharp, symmetrical peak is paramount for accurate quantification and robust methods. This resource synthesizes fundamental chromatographic principles with field-proven troubleshooting strategies to help you optimize your results.

Troubleshooting Guide: From Symptom to Solution

Poor peak shape is a common indicator of underlying issues in your HPLC or UHPLC method. The shape of the peak itself is the first clue to diagnosing the problem. This section provides a logical workflow to identify the cause and implement an effective solution.

My Peak is Tailing

Peak tailing, where the latter half of the peak is drawn out, is the most common issue for charged analytes like cholesteryl potassium sulfate.[1][2] It compromises resolution and can lead to inaccurate integration.

Step 1: Diagnose the Cause

Tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase.[2][3] For cholesteryl potassium sulfate, the negatively charged sulfate group can interact strongly with residual silanol groups (Si-OH) on the surface of silica-based columns, which are common in reversed-phase chromatography.[4][5]

// Edges edge [fontname="Arial", fontsize=10, color="#202124"]; Analyte -> C18 [label="Primary Hydrophobic\nInteraction (Desired)", arrowhead=vee, style=dashed]; Analyte -> Silanol [label="Secondary Ionic\nInteraction (Causes Tailing)", arrowhead=vee, color="#EA4335", style=bold, fontcolor="#EA4335"]; } dot Figure 1: Mechanism of peak tailing for anionic analytes.

Other Potential Causes:

  • Mass Overload: Injecting too much analyte can saturate the stationary phase.[1][3]

  • Column Contamination: Accumulation of matrix components at the column inlet.[3][6][7]

  • Extra-column Volume: Excessive tubing length or poorly made connections can cause peak broadening and tailing.[3]

  • Inappropriate Mobile Phase pH: If the pH is not optimal, it can lead to inconsistent interactions.[1]

Step 2: Implement Solutions

This is the most powerful tool for correcting tailing.

  • Adjust pH: Suppress the ionization of residual silanols by lowering the mobile phase pH. Using a mobile phase with a pH ≤ 3 protonates the silanol groups (Si-O⁻ to Si-OH), minimizing the ionic interaction that causes tailing.[2]

  • Increase Buffer Strength: For ionic analytes, increasing the buffer concentration (e.g., ammonium acetate or ammonium formate for LC-MS compatibility) can help shield the secondary interactions and improve peak shape.[8][9]

  • Use Additives (Silanol Blockers): Add a small amount of a competing base, like triethylamine (TEA), to the mobile phase. TEA will preferentially interact with the active silanol sites, effectively masking them from the cholesteryl sulfate. Note: TEA is not ideal for MS detection due to ion suppression.[3][9]

  • Consider Ion-Pairing Reagents (IPR): For challenging separations, an ion-pairing reagent like tetrabutylammonium (TBA) can be added to the mobile phase. The IPR forms a neutral pair with the analyte, improving retention and peak shape. However, IPRs are known to cause significant ion suppression in MS detectors and require long column equilibration times.[5][8][10]

  • Select a Modern Column: Use a high-purity, Type B silica column that is fully end-capped. These columns have a much lower concentration of active residual silanols.[2][11]

  • Use a Guard Column: A guard column protects your analytical column from strongly retained matrix components that can cause tailing and shorten column lifetime.[9]

  • Check for Dead Volume: Ensure all fittings are secure and use tubing with the smallest appropriate inner diameter to minimize extra-column band broadening.[3][12]

  • Reduce Sample Load: Dilute your sample or decrease the injection volume to check for mass overload. If the tailing improves, overload was a contributing factor.[1][11]

  • Match Sample Solvent: Ensure your sample is dissolved in a solvent that is weaker than or equivalent to your initial mobile phase.[3][7]

My Peak is Fronting

Peak fronting, where the first half of the peak is sloped, is typically a sign of overload or incompatibility.[1][2]

// Decision points Shape_Tailing [label="Is the peak TAILING?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Shape_Fronting [label="Is the peak FRONTING?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Shape_Split [label="Is the peak SPLITTING?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Solutions Sol_Tailing [label="Address Secondary Interactions:\n- Lower Mobile Phase pH\n- Increase Buffer Strength\n- Use End-capped Column\n- Reduce Sample Load", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Fronting [label="Address Overload/Mismatch:\n- Reduce Sample Concentration\n- Reduce Injection Volume\n- Match Sample Solvent to\n Mobile Phase", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Split_All [label="Hardware Issue (All Peaks Split):\n- Check for Blocked Frit\n- Check for Column Void\n- Replace Column", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Sol_Split_One [label="Chemistry Issue (One Peak Splits):\n- Adjust Sample Solvent\n- Optimize Separation\n (Co-elution?)\n- Check for Degradation", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Workflow Start -> Shape_Tailing; Shape_Tailing -> Shape_Fronting [label="No"]; Shape_Tailing -> Sol_Tailing [label="Yes"];

Shape_Fronting -> Shape_Split [label="No"]; Shape_Fronting -> Sol_Fronting [label="Yes"];

Shape_Split -> Sol_Split_All [label="All Peaks Split"]; Shape_Split -> Sol_Split_One [label="Single Peak Splits"]; } dot Figure 2: General troubleshooting workflow for poor peak shape.

Likely Causes & Solutions
CauseExplanationRecommended Action
Concentration Overload [1]The concentration of the analyte in the sample solvent is too high, leading to a non-linear response as it enters the column.Dilute the sample. Try a 10-fold and 100-fold dilution to see if the peak shape improves.
Sample Solvent Mismatch [13][14]The sample is dissolved in a solvent significantly stronger than the mobile phase (e.g., sample in 100% acetonitrile, mobile phase starts at 10% acetonitrile). This causes the analyte to travel too quickly at the column inlet, distorting the peak.Reconstitute the sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that maintains solubility.
Column Collapse [15]A physical void or channel has formed at the head of the column due to extreme pressure or pH conditions. This leads to an uneven flow path.This is an irreversible problem. Replace the column and ensure the new column is operated within the manufacturer's specified pH and pressure limits.
My Peak is Splitting

Split peaks can indicate either a hardware failure or a chemical incompatibility.[15][16][17]

Step 1: Diagnose the Cause

The key diagnostic question is: Are all peaks splitting, or just the peak for cholesteryl sulfate?

  • All Peaks Splitting: This strongly suggests a physical or hardware problem at the beginning of the chromatographic system, before separation occurs.[15] Common causes include a partially blocked column inlet frit or a void in the column packing material.[6][17][18]

  • Only One Peak Splitting: This points to a chemical issue related to the analyte or its interaction with the mobile phase and sample solvent.[18][19] This could be due to the sample solvent being much stronger than the mobile phase, or potential co-elution with an impurity.[15]

Step 2: Implement Solutions
  • For Hardware Issues (All Peaks Split):

    • Check Connections: Ensure all fittings between the injector and the column are secure.

    • Replace Frit/Column: The most direct solution is to first replace the column's inlet frit if possible. If not, or if the problem persists, replace the entire analytical column.[18]

    • Use In-line Filters: Proactively use an in-line filter or guard column to prevent particulates from reaching and blocking the main column.[11]

  • For Chemical Issues (Single Peak Splits):

    • Adjust Sample Solvent: As with peak fronting, ensure the sample is dissolved in a solvent that is weaker than or matches the mobile phase.[15][18]

    • Inject a Smaller Volume: A simple test is to inject a much smaller volume. If the split peak resolves into two distinct smaller peaks, it indicates co-elution of two different compounds.[15] The method's selectivity will need to be improved by adjusting the mobile phase or trying a different column chemistry.[18]

Frequently Asked Questions (FAQs)

Q1: What is the best type of column for analyzing cholesteryl potassium sulfate?

For steroid-like molecules, a standard C18 column is a good starting point.[20] However, due to the polar sulfate group, consider these options for improved peak shape:

  • High-Purity, End-Capped C18: A modern, high-purity (Type B) silica column with robust end-capping will minimize silanol interactions that cause tailing.[2][11]

  • Polar-Embedded Phases: These columns have a polar group embedded near the base of the alkyl chain, which can help shield residual silanols and provide alternative selectivity.[9][21]

  • Phenyl-Hexyl Phases: These columns offer different selectivity through pi-pi interactions with the steroid's ring structure and can be effective for separating related steroids.[20][21][22]

Q2: My method uses LC-MS. What mobile phase additives are safe to use?

When using mass spectrometry, it is critical to use volatile mobile phase additives.

  • Recommended: Formic acid, acetic acid, ammonium formate, and ammonium acetate are all excellent choices. They are volatile and provide pH control and/or ionic strength to improve peak shape.[8] A mobile phase containing 20 mM ammonium formate at a pH of 6.5 has been shown to be effective for similar compounds.[23]

  • Avoid: Non-volatile salts like phosphate buffers (e.g., sodium phosphate) and ion-pairing reagents like TEA or TBA should be avoided as they will contaminate the MS source and suppress analyte signal.[8]

Q3: Can temperature affect the peak shape of cholesteryl sulfate?

Yes, temperature can significantly impact peak shape.[5]

  • Improved Efficiency: Increasing the column temperature (e.g., to 40-50 °C) reduces mobile phase viscosity, which can lead to sharper, less broad peaks.

  • Altered Selectivity: Temperature can also change the selectivity of the separation, potentially resolving co-eluting peaks.[24][25]

  • Peak Shape Anomalies: In some cases, adjusting the column temperature can resolve peak distortion by altering the adsorption/desorption kinetics of the analyte on the stationary phase.[5]

Q4: I've tried everything and my peak is still tailing. What else can I do?

If standard troubleshooting fails, consider a more fundamental method review:

  • Column Lot Variation: If you recently replaced your column, there may be slight differences between manufacturing lots. If possible, test with a column from a different lot or a different manufacturer.[11]

  • Sample Preparation: Re-evaluate your sample extraction and cleanup procedure. Endogenous matrix components co-eluting with your analyte can cause significant peak distortion. A more thorough cleanup (e.g., solid-phase extraction) may be necessary.[26][27]

  • System Contamination: If the issue persists across different columns and methods, your HPLC/UHPLC system itself may be contaminated. Flush the entire system, including the injector and pump, with a series of strong solvents.

Experimental Protocols

Protocol 1: Systematic Mobile Phase Adjustment for Tailing Peaks

This protocol is designed to systematically diagnose and resolve tailing caused by secondary silanol interactions.

  • Establish a Baseline: Inject your standard and note the tailing factor and retention time with your current method.

  • Step 1 - pH Adjustment (for MS-incompatible methods or initial screening):

    • Prepare a mobile phase containing a buffer at pH 2.5-3.0 (e.g., using 0.1% formic acid or a phosphate buffer).

    • Equilibrate the column with at least 10-15 column volumes of the new mobile phase.

    • Inject the standard and observe the peak shape. A significant reduction in tailing points to silanol interactions.

  • Step 2 - Buffer Concentration (for MS-compatible methods):

    • Prepare mobile phases with increasing concentrations of a volatile buffer (e.g., 5 mM, 10 mM, and 20 mM ammonium formate).

    • For each concentration, equilibrate the column thoroughly.

    • Inject the standard and identify the concentration that provides the best balance of peak shape and MS signal intensity.

  • Step 3 - Organic Modifier Evaluation:

    • The choice of organic solvent can influence selectivity.[22][28] If using acetonitrile, prepare an equivalent mobile phase with methanol.

    • Methanol can sometimes offer different selectivity and better peak shape for certain compounds.[22]

Protocol 2: Column Conditioning and Equilibration

Proper column conditioning is crucial for reproducible results, especially when using mobile phase additives.

  • Initial Flush: Before introducing your buffered mobile phase, flush the new column with a 60:40 mixture of your organic solvent (e.g., acetonitrile or methanol) and HPLC-grade water for at least 20 column volumes.

  • Introduce Mobile Phase: Switch to your analytical mobile phase.

  • Equilibration: Equilibrate the column with at least 10-20 column volumes of the mobile phase. When using ion-pairing reagents, equilibration can take much longer and may require 50 or more column volumes.[5]

  • Verify Stability: Monitor the baseline and system pressure. Once both are stable, perform several blank injections followed by injections of your standard until you achieve consistent retention times and peak areas (e.g., <1% RSD).

References
  • What Are The Common Peak Problems in HPLC - Company news. (2023, May 6).
  • Peak Splitting in HPLC: Causes and Solutions - Separ
  • Understanding Peak Fronting in HPLC - Phenomenex. (2025, April 1).
  • Split peaks as a phenomenon in liquid chrom
  • Tailing and Fronting in HPLC And GC: 7 Causes and Expert Tips to Reduce Them. (2025, July 3).
  • An Introduction to Peak Tailing, Fronting and Splitting in Chrom
  • Wh
  • (PDF)
  • Abnormal Peak Shapes - 台灣島津科學儀器股份有限公司.
  • Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns.
  • LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International - Chrom
  • Effects of ion‐pairing reagents on the electrospray signal suppression of sulphonated dyes and intermediates | Request PDF - ResearchG
  • A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent.
  • HPLC Troubleshooting | Thermo Fisher Scientific - TW.
  • Video Notes GC Troubleshooting Series Part Four: Tailing Peaks - Agilent.
  • Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns. (2012, August 2).
  • Common Causes Of Peak Tailing in Chromatography - Blogs - News - alwsci. (2025, July 17).
  • Application Specific HPLC Columns | Thermo Fisher Scientific - TW.
  • Troubleshooting Peak Shape Problems in HPLC - Waters Corpor
  • Evolving neural network optimization of cholesteryl ester separ
  • Application Note: Analysis of Serum Cholesterol Sulfate using Reverse-Phase Thin-Layer Chrom
  • Application Note: Quantitative Analysis of Cholesterol Sulfate in Human Serum by LC-MS/MS - Benchchem.
  • TN 12: Methods Development Using Ion-Pair Chromatography with Suppressed Conductivity Detection.
  • High Resolution Analysis of Steroids by UHPLC (Comparison of Organic Solvents) - Hitachi hightech.
  • LC-MS/MS Steroid Analysis Solutions for Clinical Research.
  • Issues and Solutions to the Use of Ion-Pairing Reagents - Welch M
  • Analysis of Polar Compounds with Ion Pair Reagents - Sigma-Aldrich.
  • Simultaneous quantification of cholesterol sulfate, androgen sulfates, and progestagen sulf
  • Evolving Neural Network Optimization of Cholesteryl Ester Separ
  • Reversed-Phase HPLC Determination of Cholesterol in Food Items. - Digital Commons@ETSU.
  • How to Reduce Peak Tailing in HPLC? - Phenomenex. (2025, June 9).
  • A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues | bioRxiv. (2024, April 2).
  • Cholesterol Stationary Phase in the Separation and Identification of siRNA Impurities by Two-Dimensional Liquid Chromatography-Mass Spectrometry - MDPI. (2022, November 29).
  • LC/MS/MS Separation of Cholesterol and Related Sterols in Plasma on an Agilent InfinityLab Poroshell 120 EC-C18 Column. (2019, March 7).
  • Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News - alwsci. (2025, November 27).
  • UPLC–MS/MS Identification of Sterol Sulfates in Marine Di
  • Troubleshooting Poor Peak Shape and Resolution in HPLC - YouTube. (2024, October 14).
  • News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them.

Sources

Optimization

Technical Support Center: Enhancing the Yield of Cholesteryl Potassium Sulfate Chemical Synthesis

Welcome to the technical support center for the chemical synthesis of cholesteryl potassium sulfate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical as...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chemical synthesis of cholesteryl potassium sulfate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during this synthesis. Our goal is to empower you with the knowledge to enhance your reaction yields and obtain a high-purity product.

Introduction: The Chemistry of Cholesterol Sulfation

The synthesis of cholesteryl potassium sulfate involves the sulfation of the 3β-hydroxyl group of cholesterol. This transformation is typically achieved by reacting cholesterol with a suitable sulfating agent. A common and effective method involves the use of a sulfur trioxide-pyridine complex (SO₃·py), which is a relatively mild and selective reagent for the sulfation of alcohols. The reaction proceeds via the formation of a pyridinium salt of cholesteryl sulfate, which is then converted to the more stable potassium salt.

Understanding the reaction mechanism and potential pitfalls is crucial for optimizing the yield and purity of the final product. This guide will walk you through a detailed synthesis protocol, common challenges, and their solutions.

Diagram: Synthetic Pathway of Cholesteryl Potassium Sulfate

Synthesis_Pathway Cholesterol Cholesterol Reaction Sulfation Reaction Cholesterol->Reaction SO3_Py Sulfur Trioxide Pyridine Complex SO3_Py->Reaction Pyridine Pyridine (Solvent) Pyridine->Reaction Cholesteryl_Sulfate_Pyridinium Cholesteryl Sulfate (Pyridinium Salt) Reaction->Cholesteryl_Sulfate_Pyridinium Metathesis Salt Metathesis Cholesteryl_Sulfate_Pyridinium->Metathesis KOH Potassium Hydroxide (or other K+ salt) KOH->Metathesis Cholesteryl_Potassium_Sulfate Cholesteryl Potassium Sulfate (Crude Product) Metathesis->Cholesteryl_Potassium_Sulfate Purification Purification (Recrystallization) Cholesteryl_Potassium_Sulfate->Purification Final_Product Pure Cholesteryl Potassium Sulfate Purification->Final_Product

Caption: General workflow for the synthesis of cholesteryl potassium sulfate.

Detailed Experimental Protocol

This protocol outlines a reliable method for the synthesis of cholesteryl potassium sulfate.

Materials:

  • Cholesterol (high purity)

  • Sulfur trioxide pyridine complex (SO₃·py)

  • Anhydrous pyridine

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Potassium hydroxide (KOH)

  • Methanol

  • Acetone

  • Deionized water

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Developing solvent for TLC (e.g., Chloroform:Methanol, 9:1 v/v)

  • Visualizing agent for TLC (e.g., phosphomolybdic acid stain)

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve cholesterol (1 equivalent) in anhydrous pyridine (or DMF) under a nitrogen atmosphere.

  • Sulfation: Cool the solution to 0-5 °C in an ice bath. Slowly add sulfur trioxide pyridine complex (1.5-2.0 equivalents) portion-wise, ensuring the temperature does not exceed 10 °C.

  • Reaction Monitoring: Allow the reaction mixture to stir at 0-5 °C for 1-2 hours, and then let it warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by TLC.[1] The disappearance of the cholesterol spot and the appearance of a more polar spot corresponding to cholesteryl sulfate indicates the reaction is proceeding.

  • Quenching and Precipitation: Once the reaction is complete, cool the mixture in an ice bath and slowly add cold deionized water to quench the reaction and precipitate the crude cholesteryl sulfate salt.

  • Isolation of Pyridinium Salt: Filter the precipitate and wash it with cold water and then with a small amount of cold acetone to remove residual pyridine and other impurities.

  • Conversion to Potassium Salt: Suspend the crude pyridinium salt in methanol. Add a stoichiometric amount of a methanolic solution of potassium hydroxide (KOH). Stir the mixture at room temperature for 1-2 hours.

  • Isolation of Potassium Salt: The less soluble cholesteryl potassium sulfate will precipitate. Filter the solid and wash it with cold methanol.

  • Purification by Recrystallization: Dissolve the crude cholesteryl potassium sulfate in a minimal amount of a hot solvent mixture, such as methanol/water or ethanol/water.[2] Allow the solution to cool slowly to room temperature and then place it in a refrigerator to induce crystallization.

  • Drying: Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis and provides actionable solutions.

Issue Potential Cause(s) Troubleshooting Steps
Low or No Product Formation 1. Inactive sulfating agent (SO₃·py can degrade with moisture).2. Insufficient reaction time or temperature.3. Poor quality of cholesterol or solvents.1. Use a fresh, high-quality SO₃·py complex. Ensure it is a fine, white powder.2. Extend the reaction time and monitor by TLC. A slight increase in temperature (e.g., to room temperature) can be attempted, but be cautious of side reactions.3. Use high-purity, anhydrous solvents and recrystallized cholesterol.
Presence of Unreacted Cholesterol 1. Incomplete reaction.2. Insufficient amount of sulfating agent.1. Increase the reaction time.2. Add a slight excess of the SO₃·py complex (e.g., 2.0 equivalents).
Formation of a Dark-Colored Reaction Mixture 1. Reaction temperature too high, leading to decomposition.2. Impurities in the starting materials.1. Maintain the reaction temperature strictly at 0-5 °C during the addition of the sulfating agent.2. Use purified starting materials.
Difficulty in Filtering the Precipitate 1. Fine particle size of the precipitate.1. Allow the precipitate to age in the cold mother liquor for a few hours to allow for particle growth.2. Use a centrifuge to pellet the solid before decanting the supernatant.
Low Yield After Recrystallization 1. Product is too soluble in the recrystallization solvent.2. Too much solvent used for recrystallization.1. Adjust the solvent polarity. For cholesteryl potassium sulfate, a mixture of a polar solvent (like methanol or ethanol) and water is often effective. Start with a higher proportion of the alcohol and add water to induce crystallization upon cooling.2. Use the minimum amount of hot solvent required to dissolve the crude product.
Product Contaminated with Pyridine 1. Incomplete removal of pyridine during workup.1. Wash the initial precipitate thoroughly with cold water and acetone.2. During the conversion to the potassium salt, ensure complete precipitation of the product from the methanolic solution, as the pyridinium salt is more soluble.

Frequently Asked Questions (FAQs)

Q1: What is the best sulfating agent for cholesterol?

A1: The sulfur trioxide pyridine complex (SO₃·py) is a widely used and effective reagent for the sulfation of alcohols like cholesterol due to its mildness and selectivity.[3][4] Other reagents like chlorosulfonic acid in pyridine can also be used, but they are more aggressive and may lead to more side products.[1][5][6] An alternative method using sulfamic acid in DMF has also been reported.[7]

Q2: How can I monitor the progress of the reaction?

A2: Thin-Layer Chromatography (TLC) is the most convenient method.[1][8][9] Use a silica gel plate and a suitable mobile phase (e.g., chloroform:methanol 9:1 v/v). Cholesterol will have a higher Rf value than the more polar cholesteryl sulfate product. Visualize the spots using a suitable stain like phosphomolybdic acid.

Q3: My final product is a sticky solid, not a crystalline powder. What should I do?

A3: This is likely due to impurities. The most effective way to obtain a crystalline product is through careful recrystallization.[2] Experiment with different solvent systems. A good starting point is a mixture of a C1-C3 alcohol and water. Dissolve the crude product in a minimal amount of the hot alcohol and then slowly add hot water until the solution becomes slightly turbid. Then, allow it to cool slowly.

Q4: Can I use other potassium salts besides KOH for the salt metathesis?

A4: Yes, other potassium salts like potassium acetate or potassium carbonate can be used. The choice of the potassium salt can influence the ease of purification. KOH is commonly used due to the formation of water and the pyridinium hydroxide, which are easily removed.

Q5: What are the expected yields for this synthesis?

A5: With an optimized protocol, yields of over 80% can be achieved. However, yields can vary significantly depending on the purity of the reagents, reaction conditions, and the efficiency of the purification process.

Diagram: Troubleshooting Decision Tree

Troubleshooting_Tree Start Low Yield or Impure Product Check_TLC Analyze Crude Product by TLC Start->Check_TLC Unreacted_Cholesterol Significant Unreacted Cholesterol Present? Check_TLC->Unreacted_Cholesterol Optimize_Reaction Optimize Reaction: - Increase reaction time - Use fresh SO3-Py - Increase equivalents of SO3-Py Unreacted_Cholesterol->Optimize_Reaction Yes Multiple_Spots Multiple Product Spots (Side Reactions)? Unreacted_Cholesterol->Multiple_Spots No Success Improved Yield and Purity Optimize_Reaction->Success Control_Temp Control Temperature More Strictly (0-5 °C) Multiple_Spots->Control_Temp Yes Purification_Issue Main Product Spot Present, but Final Yield is Low Multiple_Spots->Purification_Issue No Control_Temp->Success Optimize_Recrystallization Optimize Recrystallization: - Adjust solvent system - Use minimal hot solvent - Slow cooling Purification_Issue->Optimize_Recrystallization Yes Optimize_Recrystallization->Success

Caption: A decision tree for troubleshooting common synthesis issues.

References

  • Fig. 4. TLC of fractions produced by column chromatography separation... - ResearchGate. (n.d.). Retrieved March 27, 2026, from [Link]

  • 3 - Organic Syntheses Procedure. (n.d.). Retrieved March 27, 2026, from [Link]

  • Simplified method of determination of serum cholesterol sulfate by reverse phase thin-layer chromatography - PubMed. (n.d.). Retrieved March 27, 2026, from [Link]

  • dihydrocholesterol - Organic Syntheses Procedure. (n.d.). Retrieved March 27, 2026, from [Link]

  • Cholesterol Sulfate: Pathophysiological Implications and Potential Therapeutics - PMC. (n.d.). Retrieved March 27, 2026, from [Link]

  • Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved March 27, 2026, from [Link]

  • Sulfur trioxide pyridine complex - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

  • Chlorosulfonic Acid - A Versatile Reagent. (n.d.). Retrieved March 27, 2026, from [Link]

  • Cholesterol-Based Compounds: Recent Advances in Synthesis and Applications - PMC. (n.d.). Retrieved March 27, 2026, from [Link]

  • Potassium cholesteryl sulfate - Cosmacon. (n.d.). Retrieved March 27, 2026, from [Link]

  • Lipid Analysis by Thin-Layer Chromatography—Detection, Staining and Derivatization. (n.d.). Retrieved March 27, 2026, from [Link]

  • Chlorosulfuric acid - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

  • chlorosulfonic acid sulfation: Topics by Science.gov. (n.d.). Retrieved March 27, 2026, from [Link]

  • Single-Stage Process for Manufacturing of Potassium Sulphate from Sodium Sulphate* - Chemical Papers. (n.d.). Retrieved March 27, 2026, from [Link]

  • How to purify potassium sulfate (Sulfate of potash) - YouTube. (2021, September 13). Retrieved March 27, 2026, from [Link]

  • Potassium Sulfate - Agricultural Marketing Service - USDA. (n.d.). Retrieved March 27, 2026, from [Link]

  • US6315976B1 - Method of producing potassium sulfate - Google Patents. (n.d.).
  • US3598545A - Potassium sulfate crystallization process with the addition of a polyimine - Google Patents. (n.d.).
  • Solvent reclaiming by crystallization of potassium sulfate - ResearchGate. (n.d.). Retrieved March 27, 2026, from [Link]

  • Direct observation of cholesterol monohydrate crystallization - PMC - NIH. (n.d.). Retrieved March 27, 2026, from [Link]

  • Crystallization of Potassium Sulfate K2SO4 (SOP) - Ebner. (n.d.). Retrieved March 27, 2026, from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing cholesteryl potassium sulfate and pure cholesterol for nanoparticle formulation

Title: Architecting Nanocarriers: A Comparative Guide to Pure Cholesterol vs. Cholesteryl Potassium Sulfate in Lipid Formulations Introduction In the rational design of lipid nanoparticles (LNPs) and liposomes, sterol se...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Architecting Nanocarriers: A Comparative Guide to Pure Cholesterol vs. Cholesteryl Potassium Sulfate in Lipid Formulations

Introduction In the rational design of lipid nanoparticles (LNPs) and liposomes, sterol selection dictates structural integrity, payload retention, and cellular fate. While pure cholesterol remains the ubiquitous gold standard for modulating membrane fluidity, the introduction of sulfated derivatives—specifically cholesteryl potassium sulfate (CPS)—represents a critical evolutionary step in formulation science. By appending an anionic sulfate headgroup and a potassium counter-ion to the hydrophobic sterol backbone, CPS fundamentally alters the thermodynamic and electrostatic landscape of the lipid bilayer. This guide provides a rigorous, data-driven comparison between pure cholesterol and CPS, equipping formulation scientists with the mechanistic insights required to optimize next-generation nanotherapeutics.

Mechanistic Divergence: Thermodynamics and Electrostatics

Hydration Dynamics and Lamellar Swelling Pure cholesterol embeds deeply within the hydrophobic core of the phospholipid bilayer, acting as a rigidifier that expels interfacial water. In stark contrast, the highly polar sulfate group of CPS anchors at the lipid-water interface, driving massive hydration. Solid-state NMR and X-ray diffraction studies demonstrate that cholesteryl sulfate binds approximately 12 more water molecules at the interface than pure cholesterol[1]. This profound hydration extends the lamellar phase domain, increasing the lamellar repeat distance at maximal hydration from ~64 Å (pure cholesterol) to ~147 Å (cholesteryl sulfate)[1].

Membrane Fluidity and Phase Transition While pure cholesterol broadens and eliminates the phase transition temperature (Tm) of phospholipids, CPS exerts a distinct fluidizing effect on the sterol fraction. The electrostatic repulsion between adjacent sulfate headgroups prevents tight sterol packing, effectively lowering the Tm and increasing membrane permeability compared to pure cholesterol models[2].

Electrostatic Complexation and Drug Loading The anionic nature of CPS enables active electrostatic complexation with cationic or amphiphilic active pharmaceutical ingredients (APIs). For instance, in the formulation of Amphotericin B colloidal dispersions, cholesteryl sulfate forms a thermodynamically stable 1:1 discoidal complex with the drug, drastically reducing systemic toxicity[3]. Furthermore, utilizing the potassium salt of cholesteryl sulfate facilitates in situ counter-ion exchange during formulation; the potassium ion dissociates, allowing the sulfate group to form an insoluble salt with basic drugs (e.g., streptomycin or steroidal derivatives), pushing encapsulation efficiencies approaching 100%[4][5].

Quantitative Performance Comparison

Physicochemical ParameterPure Cholesterol FormulationCholesteryl Potassium Sulfate FormulationMechanistic Causality
Interfacial Hydration ~0–2 water molecules/sterol~12 water molecules/sterolHigh polarity and hydrogen-bonding capacity of the sulfate headgroup[1].
Lamellar Repeat Distance ~64 Å~147 ÅElectrostatic repulsion and steric swelling at the aqueous interface[1].
Zeta Potential Neutral (-5 mV to +5 mV)Highly Anionic (-30 mV to -50 mV)Deprotonation of the strong acid sulfate group (pKa ~3.3)[6].
Cationic API Encapsulation Low to Moderate (<40%)Near Quantitative (~100%)Direct electrostatic complexation and counter-ion precipitation[4][5].
Endosomal Escape Profile High recycling clearanceEnhanced late endosome deliveryAltered affinity for Niemann-Pick C1 (NPC1) intracellular transporters[7].

Formulation Workflows & Self-Validating Protocols

The structural differences between these sterols necessitate divergent manufacturing workflows. Below are self-validating protocols designed to ensure high-fidelity nanoparticle assembly.

FormulationWorkflow Start Sterol Selection for Nanoparticle Formulation Chol Pure Cholesterol (Neutral Sterol) Start->Chol Hydrophobic Core CPS Cholesteryl Potassium Sulfate (Anionic Sterol) Start->CPS Electrostatic Interaction Mix1 Microfluidic Mixing (Rapid Precipitation) Chol->Mix1 Ethanol/Aqueous Mix2 Thin-Film Hydration (High Hydration Swelling) CPS->Mix2 Chloroform/Methanol LNP Standard LNP Zeta: ~0 mV Lamellar Repeat: 64 Å Mix1->LNP Self-Assembly AnionicNP Anionic Liposome Zeta: < -30 mV Lamellar Repeat: 147 Å Mix2->AnionicNP Hydration

Workflow divergence based on sterol selection in nanoparticle formulation.

Protocol A: Standard LNP Assembly via Microfluidics (Pure Cholesterol) Rationale: Pure cholesterol is highly soluble in ethanol, making it ideal for rapid microfluidic precipitation alongside ionizable lipids and PEG-lipids.

  • Organic Phase Preparation: Dissolve ionizable lipid, DSPC, pure cholesterol, and PEG-lipid (molar ratio 50:10:38.5:1.5) in 100% ethanol[8].

  • Aqueous Phase Preparation: Dissolve nucleic acid cargo in 50 mM citrate buffer (pH 4.0).

  • Microfluidic Mixing: Mix the organic and aqueous phases at a 1:3 volume ratio with a total flow rate of 12 mL/min.

  • Dialysis & Validation: Dialyze against 1X PBS (pH 7.4) for 24 hours.

    • Self-Validation Checkpoint: Dynamic Light Scattering (DLS) must show a Z-average diameter of 70–90 nm with a Polydispersity Index (PDI) < 0.15. Zeta potential should read near neutral (-2 to +2 mV), confirming the complete shielding of the core by pure cholesterol and PEG.

Protocol B: Anionic Liposome Assembly via Thin-Film Hydration (Cholesteryl Potassium Sulfate) Rationale: CPS requires a more polar organic solvent blend due to its potassium sulfate headgroup. Thin-film hydration is preferred to allow the extensive water-binding capacity of CPS to drive spontaneous vesiculation[5][9].

  • Lipid Solubilization: Dissolve phosphatidylcholine (PC) and CPS (molar ratio 60:40) in a 2:1 (v/v) Chloroform/Methanol mixture[5]. The methanol is critical for solvating the potassium counter-ion.

  • Film Formation: Evaporate the solvent under reduced pressure using a rotary evaporator at 45°C until a uniform, dry lipid film forms. Desiccate overnight under a vacuum to remove trace solvents.

  • Hydration and Counter-Ion Exchange: Hydrate the film with an aqueous buffer containing the cationic API (e.g., 10 mg/mL streptomycin or a steroidal derivative) at 60°C (above the lipid Tm). The potassium ions dissociate into the bulk aqueous phase, allowing the sulfate groups to complex the API at the interface[4].

  • Extrusion & Validation: Extrude 10 times through a 100 nm polycarbonate membrane.

    • Self-Validation Checkpoint: DLS should reveal a larger hydrodynamic diameter (~110–130 nm) compared to Protocol A, directly resulting from the ~147 Å lamellar swelling[1]. Crucially, the Zeta potential must measure between -35 mV and -50 mV. A failure to achieve this highly negative charge indicates incomplete CPS incorporation or failed counter-ion dissociation.

Cellular Trafficking and In Vivo Implications

The substitution of pure cholesterol with sulfated or hydroxylated analogs fundamentally rewires the intracellular fate of the nanoparticle. Pure cholesterol is readily recognized by the Niemann-Pick C1 (NPC1) transporter within early endosomes, which often shuttles the lipid components (and trapped cargo) into recycling endosomes for premature cellular efflux[7].

Conversely, the bulky, charged sulfate group of CPS disrupts this NPC1 recognition. By evading the recycling pathway, CPS-formulated nanoparticles accumulate in late endosomes. The gradual acidification of the late endosome synergizes with the anionic charge of CPS, promoting membrane destabilization and significantly enhancing the cytosolic release of the therapeutic payload[7].

CellularTrafficking Endocytosis Cellular Endocytosis of Nanoparticle EarlyEndosome Early Endosome (pH ~6.5) Endocytosis->EarlyEndosome CholPath Pure Cholesterol (High NPC1 Affinity) EarlyEndosome->CholPath CPSPath Cholesteryl Sulfate (Low NPC1 Affinity) EarlyEndosome->CPSPath Recycling Recycling Endosome (Premature Clearance) CholPath->Recycling Membrane Recycling LateEndosome Late Endosome / Lysosome (Enhanced Cargo Release) CPSPath->LateEndosome Endosomal Maturation

Differential endosomal trafficking pathways mediated by sterol selection.

Conclusion

Transitioning from pure cholesterol to cholesteryl potassium sulfate is not a mere excipient swap; it is a strategic formulation decision that alters the physics of the lipid bilayer. For neutral, highly hydrophobic payloads, pure cholesterol remains optimal. However, for cationic APIs, therapies requiring prolonged colloidal stability, or targets demanding evasion of endosomal recycling, cholesteryl potassium sulfate offers a powerful, electrostatically driven alternative.

References[4] Patent Application Publication (Pub. No.: US 2006/0222716 A1). Googleapis.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGIuB-gGgUO8lVBMfEJCJD2NhMu5SxvY5Tg1wtMPwRIy1PvsIIdmfy7OY4Szx3dXypyNVG9vDV6l4Ccz7BswaUr6LFisBjWtoos2yltIHgtsIs7SWXv62hTlgw5smj1wtTPRe8tvGWvM8dIPwO28osEoGUodtxW3A6TqVT25KqMcuurcT2qKsZiPPSrGWfO8L6i[3] Inhalable Curcumin–Sodium Cholesteryl Sulfate (Cur–SCS) Nanoparticles: A Dry Powder Formulation for Targeted Lung Cancer Therapy. ResearchGate. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHJSOSdrr4DF8iMJlC0LQzh6viUNaIRMJT-Ln9F3T97MiNERLUy8F_MglXaAhAX4Y0CboeJYuYWmKsGcxPyqE3aEqz5qnZzDT7HRrxumFnixoyOcKZguCJ_pcVaDooNVUlkxjdQ97JWDp4EzkG3mWXNLYdp1dVs3N-HiR6lRw_2BWmCf_LMoScVUQiD5P1d95dcex6WyFVjaRFra0PuWWINleskI5MguQMztXXBimlzHwzH4-dNZA6nqYjDusycN_fQgrLGOJzFAzOX619yak9oh4DyOYzX9iyU9IT4n0J1ggLJ7G7TzQjLK_J[8] Scalable Production of Lipid Nanoparticles Containing Amphotericin B. Langmuir (ACS Publications). URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfcqFTc_nyftrUCYc0P11kZMA6OZWboqRnGTCHyknJ_ZN-oez2b0LHtFBtPuVcMKCwBrs4VEe7dNmvz3s16OOAIa8DrcOqs11USmGcCqmpOuNASCD7VQWsgor0gwyfHePN9OXwmlZUtqEwTkVur98=[9] Application Notes and Protocols: Use of Cholesterol Sulfate in Liposome and Micelle Preparation. Benchchem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHNBLvllZetJF7S1aMSPchraPs4QiamsUBDm5ropJMLgYG4DklwG8uSHavuW44RK-MzVP5sqKVCPVCbgRk7PaYJrwj1HAN6C5alW2RXDcu_90WzDHVJRBlxI-ZIfLG2l4R_Aq1zVBEpUlS8VesqhUMGJJphuWJM9Ua3sPf8x33CyPhG0f5LGa_9C9mvmXhnDc3er_QR8ftC2D0vMyrBR7fFuKJd3Hha6HiC4wbaqszottqUxfhBgga53Aty[1] Comparative effects of cholesterol and cholesterol sulfate on hydration and ordering of dimyristoylphosphatidylcholine membranes. PMC (NIH). URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHX6770xRzlU_CIBZ32H61Reew3PmEeL22yCCdlizH21EcGDrMXbHe9bigZI0wb9nCB4PH6ujCN9oKeiHky2p2Qj1igKVm0n05a9HP166t0gLJvEv63SFKkrnmjB5_O5ZapZX3nghbthNFZ_g==[7] Hydroxycholesterol substitution in ionizable lipid nanoparticles for mRNA delivery to T cells. Mitchell Lab (UPenn). URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFor7aZ4GQ-hu77PNQLoXvEzR50f-HFLj-1wG-Ys7moCtkAGA2thqlA0WbFX99kykg_HWO84UjWV0WQ80_RUGp3RpxvYirIHASc_zXYNk2chOe99wp1qItKpeJSFogwJ_svj_9ijt8yfSkrm1jAuFdJuojfUojj0XMx-ceuLXE_MYodinD8OopSjOBiorRW8wa8QbHZZcAcR9lD[2] Cholesterol Sulfate in Biological Membranes: A Biophysical Study in Cholesterol-Poor and Cholesterol-Rich Biomimetic Models. MDPI. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHgdI1gC1eTpmo-3V0dLgHqBNyELelaHouP9jRm-KUUdKqVPIbtFq63oEGNEUnKsFr-Qf8SdlohDaUBqtIycmn4MAcL6XhRQZEj77gNeOGS5h_P1Q5ejTB37X_hAJU3scD5[6] Cholesterol sulfate fluidizes the sterol fraction of the stratum corneum lipid phase and increases its permeability. PMC (NIH). URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbXxMwIN592cl8xx7Wn8nEfGF_xPyVF2Q1FutzdKWV10n64Agw3Mm7eFeaJGWRwAztX4H2FcnNRctZ4VyR0wczfUelkmIKeyy_fGQNDR7mwY_bVlNueaZvWAmiOuD0601rchCZKpNv4NyzGw==[5] US5043165A - Novel liposome composition for sustained release of steroidal drugs. Google Patents. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGWcq8uPVB0z6_RJtG6wby4Xh0DEA5J0uZe7YFCUjFwmbAaKcCCJqR1py_ErCxYntryqcb9xGIUrgm90suehBXzF4BcDOMoUIefojy_FA2FIRLB2gCglIPGsfWppzkNBSseLRaj1TzyvGw=

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Comparative

In vivo vs in vitro efficacy of cholesteryl potassium sulfate drug carriers

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating lipid-based nanocarriers. The Mechanistic Paradigm of Cholesteryl Sulfate Carriers The development of advanced dru...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating lipid-based nanocarriers.

The Mechanistic Paradigm of Cholesteryl Sulfate Carriers

The development of advanced drug delivery systems has increasingly shifted from conventional neutral phospholipids to functionalized sterol derivatives. Cholesteryl sulfate salts—specifically potassium cholesteryl sulfate (PCS) and sodium cholesteryl sulfate (SCS) —represent a breakthrough in carrier engineering. Unlike standard phosphatidylcholine (PC) liposomes, cholesteryl sulfates provide a rigid sterol backbone for membrane stabilization and a highly charged anionic sulfate headgroup that enables electrostatic complexation with cationic active pharmaceutical ingredients (APIs)[1].

While SCS is widely recognized as the primary excipient in commercial formulations like Amphocil® (Amphotericin B Colloidal Dispersion)[2], PCS offers distinct physicochemical advantages. PCS exhibits superior chemical stability compared to its sodium counterpart, although its lower aqueous solubility necessitates specialized high-temperature (≥80°C) sonication or solvent-evaporation techniques to formulate stable, micelle-like vesicles[3].

When complexed with hydrophilic cationic drugs (e.g., Amphotericin B, Mitoxantrone), PCS and SCS facilitate hydrophobic ion-pairing [1]. This interaction balances intermolecular forces, driving the self-assembly of thermodynamically stable nanodiscs or liposomes that fundamentally alter the drug's in vitro release kinetics and in vivo biodistribution[2][4].

Visualization of the PCS-Mediated Delivery Pathway

To understand the efficacy of PCS/SCS carriers, we must map the thermodynamic and biological journey of the complex from self-assembly to cellular internalization.

G A Cationic API + Potassium Cholesteryl Sulfate B Hydrophobic Ion-Pairing (Electrostatic & Hydrophobic Forces) A->B Complexation C High-Energy Self-Assembly (Nanodiscs / Vesicles) B->C Sonication >80°C D In Vitro Efficacy Sustained Release & High Stability C->D Sink Conditions E In Vivo Efficacy Altered Biodistribution & Reduced Toxicity C->E IV Administration F Target Cell Internalization & Endosomal Escape D->F E->F

Workflow of PCS-mediated hydrophobic ion-pairing, self-assembly, and targeted cellular delivery.

Objective Data Comparison: In Vitro vs. In Vivo Efficacy

The true utility of PCS/SCS carriers is revealed when benchmarking their performance against conventional PC liposomes and free-drug formulations. The rigid cholesterol backbone acts as a barrier against premature drug efflux, while the surface charge dictates colloidal stability and in vivo clearance[5][6].

Table 1: Comparative In Vitro Physicochemical Properties
Formulation TypeParticle Size (nm)Zeta Potential (mV)Encapsulation Efficiency (%)In Vitro Release Profile
Free Drug (e.g., Mitoxantrone) N/AVariableN/AImmediate (Burst)
Conventional PC Liposomes 100 – 200Neutral to slightly negative60 – 80%Moderate leakage
SCS/PCS Nanoassemblies 110 – 140[2][4]Highly Negative (< -30)[6]~97%[1]Highly sustained[5]
Table 2: Comparative In Vivo Pharmacokinetics & Safety
Formulation TypeBiodistribution / Target OrgansToxicity ProfileBlood Circulation Half-Life
Free Drug (e.g., Amphotericin B) Systemic, high renal accumulationSevere (Nephrotoxicity)Short (Rapid clearance)
Conventional PC Liposomes RES (Liver, Spleen)ModerateModerate (unless PEGylated)
SCS/PCS Nanoassemblies Rapid hepatic uptake, low renal[2]4- to 5-fold safety improvement[2]Prolonged residence time[1][2]

Data Synthesis: Complexation with cholesteryl sulfate at a 1:1 molar ratio fundamentally alters tissue disposition. By redirecting the drug away from the kidneys and toward the liver and reticuloendothelial system (RES), PCS/SCS carriers eliminate the acute peak plasma concentrations that drive dose-limiting toxicities, while maintaining therapeutic efficacy at the target site[2].

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every critical step includes the mechanistic causality behind the action and a validation checkpoint to confirm success before proceeding.

Protocol 1: Preparation of PCS-Drug Nanodiscs via High-Energy Assembly

Objective: To formulate thermodynamically stable PCS-API complexes utilizing hydrophobic ion-pairing.

  • Aqueous Suspension & Thermal Activation: Suspend 0.5% to 4% (by weight) Potassium Cholesteryl Sulfate in ultra-pure water.

    • Causality: PCS has lower aqueous solubility than SCS. Heating the suspension to ≥80°C is strictly required to overcome the high phase-transition energy barrier of the crystalline sterol, fluidizing the lipid for assembly[3].

  • Ultrasonic Cavitation: Subject the heated suspension to ultrasonic waves (50–70 watts) using a probe sonicator for 15 minutes[3].

    • Causality: High-energy input disrupts large lipid aggregates, forcing the PCS into micelle-like vesicles with a negative exterior charge distribution[3].

  • API Complexation: Introduce the cationic API (e.g., Mitoxantrone or Amphotericin B) at a 1:1 molar ratio under continuous stirring.

    • Causality: The strongly anionic sulfate headgroup drives immediate electrostatic complexation with the cationic drug, while the lipophilic sterol tail forces the complex to self-assemble into uniform nanodiscs (~115 nm)[1][2].

  • Validation Checkpoint (Colloidal Stability): Analyze the formulation via Dynamic Light Scattering (DLS) and Static Multiple Light Scattering (SMLS).

    • Self-Validation: A Polydispersity Index (PDI) of < 0.2 and a zeta potential of < -30 mV confirms uniform assembly and predicts long-term colloidal stability against aggregation[6]. If PDI > 0.2, the thermal energy during sonication was insufficient.

Protocol 2: In Vitro Release & In Vivo Pharmacokinetic Profiling

Objective: To quantify the sustained release mechanics and altered biodistribution of the PCS-carrier.

  • In Vitro Dialysis: Place the PCS-API complex into a dialysis membrane (MWCO 10 kDa) submerged in PBS (pH 7.4).

    • Causality: The external buffer volume must be large enough to maintain strict "sink conditions." This prevents equilibrium-driven artifactual retention and accurately simulates the massive dilution the carrier will experience upon intravenous injection[5].

  • In Vivo Intravenous Administration: Inject the formulation via the lateral tail vein in murine models. Collect plasma samples at predetermined intervals (0.5, 1, 2, 4, 8, 24 hours).

    • Causality: Tracking the area under the curve (AUC) and peak plasma concentration ( Cmax​ ) verifies the carrier's ability to blunt the acute toxicity spikes associated with free drugs[2].

  • Tissue Homogenization & LC-MS/MS: Harvest the kidneys, liver, and spleen. Homogenize and quantify the API via LC-MS/MS.

    • Causality: Comparing the kidney-to-liver accumulation ratio directly validates the primary clinical advantage of cholesteryl sulfate carriers: the redirection of nephrotoxic drugs to the hepatic RES[2].

  • Validation Checkpoint (Mass Balance):

    • Self-Validation: Calculate the total mass balance. The sum of quantified API in plasma, tissues, and excreta must equal ≥90% of the injected dose. A lower recovery indicates either poor extraction efficiency during homogenization or unmonitored API degradation, invalidating the pharmacokinetic profile.

References

  • 2 - tandfonline.com 2.1 - nih.gov

  • 3 - google.com 4.5 - google.com 5.6 - dovepress.com

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Validation

A Comparative Analysis of Cholesteryl Sulfate Salts in Skin Barrier Research: A Guide for Scientists and Formulation Professionals

In the intricate world of skin barrier research, the molecular composition of the stratum corneum is paramount. Among the key lipids governing its function, cholesteryl sulfate (CS) plays a multifaceted role in keratinoc...

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Author: BenchChem Technical Support Team. Date: April 2026

In the intricate world of skin barrier research, the molecular composition of the stratum corneum is paramount. Among the key lipids governing its function, cholesteryl sulfate (CS) plays a multifaceted role in keratinocyte differentiation, desquamation, and the overall structural integrity of the epidermal barrier. While the importance of the cholesteryl sulfate anion is well-established, the influence of its counter-ion—typically sodium or potassium—is often overlooked in experimental design and reporting. This guide provides a comprehensive comparative analysis of sodium cholesteryl sulfate and potassium cholesteryl sulfate, offering researchers and drug development professionals the insights needed to make informed decisions in their studies.

The Pivotal Role of Cholesteryl Sulfate in Epidermal Homeostasis

Cholesteryl sulfate is not merely a structural component of the stratum corneum but an active regulator of its dynamic processes. It is synthesized from cholesterol in the lower layers of the epidermis by the enzyme cholesterol sulfotransferase 2B1b (SULT2B1b). As keratinocytes differentiate and migrate towards the surface, CS is hydrolyzed back to cholesterol by steroid sulfatase (STS) in the stratum corneum. This "cholesterol sulfate cycle" is a critical regulator of skin barrier function.[1]

An accumulation of cholesteryl sulfate, as seen in the genetic disorder X-linked ichthyosis (a deficiency in STS), leads to impaired desquamation and a compromised skin barrier.[1] Conversely, the presence of CS influences the expression of key barrier proteins such as filaggrin and involucrin, highlighting its role as a signaling molecule in keratinocyte differentiation.[2]

Physicochemical Properties: A Tale of Two Salts

The choice of salt form for an active ingredient can significantly impact its physical properties, which in turn affects its handling, formulation, and bioavailability. While direct comparative studies on the physicochemical properties of sodium and potassium cholesteryl sulfate are scarce in publicly available literature, we can compile and infer key differences based on product data sheets and general chemical principles.

PropertySodium Cholesteryl SulfatePotassium Cholesteryl SulfateKey Considerations for Researchers
Molecular Formula C27H45NaO4SC27H45KO4SThe difference in molecular weight is due to the counter-ion (Na vs. K).
Molecular Weight 488.7 g/mol 504.81 g/mol This should be accounted for when preparing solutions of specific molar concentrations.
CAS Number 2864-50-86614-96-6Essential for accurate sourcing and regulatory documentation.
Solubility Soluble in DMSO (~10 mg/ml) and dimethylformamide (~20 mg/ml).[3] Water solubility is not specified but is expected to be limited.Reported to have an improved solubility profile versus cholesterol and possesses emulsifying and emollient properties.[4][5] Often available commercially as TEGO® Sterol KCS.[6][7][8]The choice of solvent for in vitro studies is critical. The emulsifying nature of the potassium salt may be advantageous for certain topical formulations.
Hygroscopicity Data not available. Sodium salts, in general, can be hygroscopic.Data not available. Potassium salts can also be hygroscopic.Hygroscopicity can affect the stability and handling of the raw material. Storage in a desiccator is recommended.
Appearance Crystalline solid.[3]White, crystalline substance.[5]Both salts are typically supplied as powders.

Expert Insight: The counter-ion can influence the crystal lattice energy and solvation of the salt, thereby affecting its solubility and stability. While detailed comparative data is lacking, the reported emulsifying properties of potassium cholesteryl sulfate suggest it may have a more favorable hydrophilic-lipophilic balance (HLB) for certain applications, potentially aiding its incorporation into lipid-based delivery systems or cell membranes. The choice between the sodium and potassium salt may, therefore, depend on the specific experimental system and formulation requirements.

The Cholesterol Sulfate Cycle in the Epidermis

Stratum Corneum Stratum Corneum Granular Layer Granular Layer Basal Layer Basal Layer Cholesterol Cholesterol SULT2B1b SULT2B1b Cholesterol->SULT2B1b CS Cholesteryl Sulfate STS STS CS->STS SULT2B1b->CS STS->Cholesterol

Caption: The Cholesterol Sulfate Cycle in the Epidermis.

Comparative Effects on Skin Barrier Models: An Evidence Gap

A thorough review of the scientific literature reveals a significant gap in studies directly comparing the effects of sodium versus potassium cholesteryl sulfate on skin barrier models. Many seminal papers on the role of cholesteryl sulfate in keratinocyte differentiation and barrier formation do not specify the salt form used, referring to the active agent simply as "cholesteryl sulfate" or "cholesterol sulfate".[1][2]

This lack of specificity presents a challenge for researchers aiming to replicate or build upon previous work and underscores the need for more precise reporting in experimental methodologies.

In Vitro Keratinocyte Differentiation:

Studies have shown that the addition of cholesteryl sulfate to cultured keratinocytes can induce the expression of differentiation markers such as involucrin and filaggrin.[1][2] This is a key mechanism by which cholesteryl sulfate contributes to the formation of a healthy stratum corneum. While it is plausible that both sodium and potassium salts would elicit this effect, differences in their solubility and cellular uptake could potentially lead to variations in the effective concentration at the cellular level.

3D Human Skin Models:

Three-dimensional (3D) human skin models, such as reconstructed human epidermis (RHE) and full-thickness skin models, offer a more physiologically relevant system for studying the effects of topical compounds on skin barrier function.[9][10][11] These models are increasingly used to assess the impact of ingredients on barrier integrity, often measured by transepidermal water loss (TEWL).[12][13][14]

When investigating the effect of cholesteryl sulfate salts on these models, the choice of salt and the formulation vehicle are critical variables. The emulsifying properties of potassium cholesteryl sulfate may facilitate its incorporation into the lipid-rich environment of the stratum corneum in these models.

Experimental Protocols

To facilitate future comparative studies, we provide the following detailed protocols for key experiments in skin barrier research.

Protocol 1: In Vitro Keratinocyte Differentiation Assay

Objective: To assess the effect of sodium vs. potassium cholesteryl sulfate on the expression of keratinocyte differentiation markers.

Methodology:

  • Cell Culture: Culture normal human epidermal keratinocytes (NHEKs) in a low-calcium keratinocyte growth medium.

  • Preparation of Test Compounds:

    • Prepare stock solutions of sodium cholesteryl sulfate and potassium cholesteryl sulfate in an appropriate solvent (e.g., DMSO). Note: The final solvent concentration in the cell culture medium should be non-toxic to the cells (typically <0.1%).

    • Determine the optimal concentration range for treatment based on literature review or preliminary dose-response experiments.

  • Treatment:

    • Seed NHEKs in multi-well plates.

    • Once the cells reach a desired confluency (e.g., 60-70%), switch to a high-calcium medium to induce differentiation.

    • Concurrently, treat the cells with varying concentrations of sodium cholesteryl sulfate, potassium cholesteryl sulfate, or vehicle control.

  • Endpoint Analysis (after 48-72 hours of treatment):

    • Quantitative Real-Time PCR (qRT-PCR): Isolate total RNA and perform qRT-PCR to quantify the mRNA expression levels of differentiation markers such as involucrin (IVL), filaggrin (FLG), and loricrin (LOR).

    • Western Blotting: Lyse the cells and perform western blotting to analyze the protein expression levels of the same differentiation markers.

    • Immunofluorescence Staining: Fix the cells and perform immunofluorescence staining for differentiation markers to visualize their expression and localization.

Self-Validation: Include a positive control for differentiation (e.g., high calcium concentration alone) and a vehicle control. Ensure that the chosen concentrations of the cholesteryl sulfate salts do not induce cytotoxicity, which can be assessed using a viability assay such as the MTT assay.

Protocol 2: Evaluation of Barrier Function in a 3D Reconstructed Human Epidermis (RHE) Model

Objective: To compare the effects of topical formulations containing sodium vs. potassium cholesteryl sulfate on the barrier function of an RHE model.

Methodology:

  • RHE Model Culture: Culture commercially available RHE models according to the manufacturer's instructions until a mature, stratified epidermis is formed.

  • Formulation Preparation:

    • Prepare simple topical formulations (e.g., an oil-in-water emulsion) containing either sodium cholesteryl sulfate, potassium cholesteryl sulfate, or no active ingredient (placebo).

    • Characterize the formulations for their physicochemical properties (e.g., pH, viscosity).

  • Topical Application:

    • Apply a standardized amount of each formulation to the surface of the RHE models.

  • Transepidermal Water Loss (TEWL) Measurement:

    • At specified time points after application (e.g., 24, 48, and 72 hours), measure the TEWL of the RHE models using a TEWL meter with an open-chamber probe.[12][14][15]

    • Ensure measurements are taken in a controlled environment (temperature and humidity) to minimize variability.

  • Tissue Viability and Histology:

    • At the end of the experiment, assess the viability of the RHE tissues (e.g., using an MTT assay).

    • Fix, process, and stain the tissues with Hematoxylin and Eosin (H&E) to evaluate the morphology of the epidermis.

Self-Validation: Include a placebo control to account for the effects of the formulation base. A positive control that is known to enhance barrier function can also be included. Multiple TEWL readings should be taken for each tissue and averaged to improve accuracy.

Experimental Workflow for Evaluating Cholesteryl Sulfate Salts in a 3D Skin Model

cluster_workflow Experimental Workflow start Start: Culture 3D Skin Model formulation Prepare Formulations: - Sodium CS - Potassium CS - Placebo start->formulation application Topical Application to 3D Model formulation->application incubation Incubation (24-72h) application->incubation tewl TEWL Measurement incubation->tewl analysis Endpoint Analysis: - Tissue Viability (MTT) - Histology (H&E) - Gene/Protein Expression tewl->analysis end End: Data Comparison analysis->end

Caption: A general experimental workflow for the comparative analysis of cholesteryl sulfate salts on a 3D skin model.

Conclusion and Future Directions

The selection of the appropriate cholesteryl sulfate salt is a critical, yet often underreported, aspect of skin barrier research. While both sodium and potassium cholesteryl sulfate are expected to exert similar biological effects on the epidermis, their physicochemical properties, particularly solubility and emulsifying capacity, may influence their suitability for different experimental systems and formulations.

The current body of literature presents a clear need for direct comparative studies to elucidate the potential differences in the efficacy and bioavailability of these two salts. Future research should focus on:

  • Direct Physicochemical Comparison: A comprehensive study comparing the solubility, stability, and hygroscopicity of sodium and potassium cholesteryl sulfate in various relevant solvents and formulation bases.

  • Head-to-Head In Vitro and 3D Model Studies: Experiments designed to directly compare the effects of the two salts on keratinocyte differentiation and barrier function in 3D skin models, with careful characterization of the formulations used.

  • Standardized Reporting: A call for more rigorous reporting in scientific publications, with a clear indication of the specific salt form of cholesteryl sulfate used in experiments.

By addressing these knowledge gaps, the scientific community can gain a more nuanced understanding of how to effectively utilize cholesteryl sulfate in the development of novel therapeutics and cosmeceuticals for the maintenance and repair of the skin barrier.

References

  • Evonik. TEGO® Sterol KCS. SpecialChem. (2023).
  • UL Prospector. TEGO® Sterol KCS - Personal Care & Cosmetics. (2025).
  • RAHN AG. Supplier Spotlight: Evonik - Cosmetics.
  • Glenn Corp. TEGO® Sterol KCS by Evonik Personal Care.
  • EPC-PST. Beauty & Personal Care.
  • 3D skin models along with skin-on-a-chip systems: A critical review. eurekaselect. (2023).
  • Cayman Chemical. Cholesterol Sulfate (sodium salt)
  • Elias, P. M., Williams, M. L., & Feingold, K. R. Role of cholesterol sulfate in epidermal structure and function: Lessons from X-linked ichthyosis. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1841(3), 353–361. (2014).
  • Cosmacon.
  • Vascularized 3D Human Skin Models in the Forefront of Dermatological Research. Advanced Drug Delivery Reviews. (2021).
  • Pal, S., & Moulik, S. P. Cholesterol solubility in mixed micellar solutions of ionic and non-ionic surfactants. Journal of Lipid Research, 24(10), 1281–1290. (1983).
  • 3D Molecular Imaging of Stratum Corneum by Mass Spectrometry Suggests Distinct Distribution of Cholesteryl Esters Compared to Other Skin Lipids. International Journal of Molecular Sciences. (2022).
  • Fatty acid potassium improves human dermal fibroblast viability and cytotoxicity, accelerating human epidermal keratinocyte wound healing in vitro and in human chronic wounds.
  • Influence of the level of cholesteryl sulfate in the solubilization of stratum corneum lipid liposomes by sodium dodecyl sulfate.
  • Either transepidermal water loss rates or stratum corneum hydration levels can predict quality of life in children with atopic dermatitis.
  • A comparative study of the cytotoxicity of skin irritants on cultured human oral and skin ker
  • Cholesteryl sulfate sodium | Cholesterol Synthesis Agonist. MedChemExpress.
  • POTASSIUM CHOLESTERYL SULF
  • Transepidermal Water Loss Estimation Model for Evaluating Skin Barrier Function.
  • Human Epidermal Ker
  • Innovative cholesterol cosmetics: strengthening the skin barrier with modern active ingredients. (2025).
  • Dorset, D. L. Co-solubility of saturated cholesteryl esters: a comparison of calculated and experimental binary phase diagrams. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 963(1), 88–97. (1988).
  • Clinical Measurement of Transepidermal Water Loss. Advances in Wound Care. (2021).
  • An Update of the Defensive Barrier Function of Skin. KoreaMed Synapse. (2006).
  • Cholesterol Sulfate: Pathophysiological Implications and Potential Therapeutics. MDPI. (2025).
  • The Effects of Counter-Ions on Peptide Structure, Activity, and Applications.
  • Multimodal, in Situ Imaging of Ex Vivo Human Skin Reveals Decrease of Cholesterol Sulfate in the Neoepithelium during Acute Wound Healing. Analytical Chemistry. (2020).
  • Less sodium, more potassium, or both: population-wide strategies to prevent hypertension. American Journal of Physiology-Renal Physiology. (2022).
  • Controlled therapeutic cholesterol delivery to cells for the proliferation and differentiation of keratinocytes.
  • Advances in the Biofabrication of 3D Skin in vitro: Healthy and Pathological Models. Frontiers in Bioengineering and Biotechnology. (2020).
  • Hanyu, O., Nakae, H., Miida, T., & Ito, S. Cholesterol sulfate induces expression of the skin barrier protein filaggrin in normal human epidermal keratinocytes through induction of RORα.
  • a review on transepidermal water loss (tewl) measurement. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2023).
  • Water, salts and skin barrier of normal skin.
  • The Role of Counter-Ions in Peptides—An Overview.
  • The Effects of Counter-Ions on Peptide Structure, Activity, and Applic
  • Comparison of Transepidermal Water Loss Rates in Subjects with Skin Patch Test Positive versus Neg
  • Comparative Physicochemical and Pharmacotechnical Evaluation of Three Topical Gel-Cream Formul
  • Towards Optimal pH of the Skin and Topical Formulations: From the Current State of the Art to Tailored Products. MDPI. (2021).

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Safety & Regulatory Compliance

Safety

Cholesteryl Potassium Sulfate (KCS): Comprehensive Operational &amp; Disposal Guide

Cholesteryl potassium sulfate (KCS), also known as potassium cholesteryl sulfate (CAS: 6614-96-6), is an anionic steroid derivative extensively utilized in the formulation of lipid nanoparticles (LNPs), liposomes, and ad...

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Author: BenchChem Technical Support Team. Date: April 2026

Cholesteryl potassium sulfate (KCS), also known as potassium cholesteryl sulfate (CAS: 6614-96-6), is an anionic steroid derivative extensively utilized in the formulation of lipid nanoparticles (LNPs), liposomes, and advanced topical emulsions [1]. As an anionic lipid, KCS plays a critical role in stabilizing biological membranes, modulating liposomal surface charge, and facilitating the targeted delivery of hydrophobic and nucleic acid therapeutics [2].

While KCS is not classified as highly hazardous under the Globally Harmonized System (GHS), its anionic nature and sulfate moiety dictate specific operational and disposal protocols. Improper discharge into municipal sewer systems can disrupt aquatic ecosystems, while uncontrolled incineration releases toxic sulfur oxides (SOx) [3]. This guide provides field-proven, self-validating methodologies for the safe handling, formulation, and compliant disposal of KCS.

Section 1: Physicochemical Properties & Hazard Profile

Understanding the physicochemical properties of KCS is foundational to designing safe operational workflows. The sulfate headgroup provides amphiphilic characteristics, while the cholesterol backbone anchors into lipid bilayers.

PropertyValue / Description
Chemical Name Cholesteryl sulfate potassium salt
CAS Number 6614-96-6
Molecular Formula C27H45KO4S
Molecular Weight 504.81 g/mol
Physical State White to off-white powder / leaflets
Storage Conditions -20°C (Long-term stability); 0-8°C (Short-term)
Primary Hazard Thermal decomposition yields toxic sulfur oxides (SOx)
Environmental Risk Anionic surfactant; potential aquatic toxicity if discharged

Causality Insight: The thermal instability of the sulfate ester bond means that while KCS is stable under standard laboratory conditions, exposure to high heat or uncontrolled fire will result in the evolution of SOx gases. Consequently, fire suppression requires self-contained breathing apparatus (SCBA), and disposal must exclusively utilize controlled incineration with flue gas scrubbing [3].

Section 2: Operational Workflow: Safe Handling & LNP Formulation

When utilizing KCS as an anionic dopant in LNP formulations, maintaining colloidal stability and preventing powder aerosolization are paramount.

Methodology 1: Preparation of KCS-Doped Lipid Nanoparticles
  • Weighing & Equilibration: Equilibrate KCS powder to room temperature in a desiccator before opening to prevent ambient moisture condensation, which causes powder aggregation. Weigh the required mass inside a ductless fume hood or powder weighing station to minimize inhalation risks.

  • Solvent Dissolution: Dissolve KCS in an appropriate organic solvent (e.g., chloroform/methanol mixtures) alongside helper lipids and cholesterol.

    • Causality Insight: KCS has lower solubility in pure ethanol compared to neutral cholesterol due to the polar potassium sulfate salt. Gentle sonication (37°C) is often required to break the crystal lattice.

  • Validation of Dissolution: Visually inspect the solvent phase against a dark background. The system is self-validated when there is a complete absence of undissolved KCS particulates, ensuring homogeneous lipid distribution.

  • Microfluidic Mixing: Inject the lipid-solvent phase and the aqueous phase into a microfluidic mixer. The anionic charge of KCS will immediately influence the zeta potential of the resulting LNPs, promoting electrostatic repulsion and preventing aggregation [2].

  • Dialysis & Purification: Remove residual organic solvents via dialysis against a physiological buffer (e.g., PBS, pH 7.4). Collect all solvent washings for dedicated chemical disposal.

Section 3: Spill Response & Containment Protocol

Because KCS is a surfactant, aqueous spills can become highly slippery, and powder spills can easily aerosolize and coat laboratory surfaces.

Methodology 2: Solid and Liquid Spill Cleanup
  • Area Isolation: Restrict access to the spill zone. Don appropriate PPE (nitrile gloves, safety goggles, and an N95/P100 particulate respirator if dust is present).

  • Solid Spills (Powder): Do not use compressed air or dry sweeping. Pick up the powder mechanically using a damp, lint-free absorbent pad or a specialized HEPA-filtered vacuum. Place the recovered material into a sealable, static-dissipative chemical waste container [4].

  • Liquid Spills (LNP Suspensions/Solvent Mixtures): Cover the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, vermiculite, or sand).

    • Causality Insight: Inert absorbents physically trap the liquid without reacting. Using chemical neutralizers on an amphiphilic surfactant like KCS can cause severe foaming and expand the contamination zone.

  • Surface Decontamination & Validation: Wash the affected area with a mixture of warm water and a mild, non-ionic detergent to break down residual anionic lipid films. Validation: Perform a final wipe of the spill area with a clean, dry tissue; if the tissue glides smoothly without a slippery residue, the surfactant has been successfully removed.

Section 4: Proper Disposal Procedures

KCS must never be discharged into municipal sewer systems or disposed of in standard municipal solid waste. The disposal strategy must account for both the sulfate group and the compound's surfactant properties[3].

Methodology 3: Waste Segregation and Destruction
  • Solid Waste Segregation: Collect all empty KCS vials, contaminated weighing boats, and spill cleanup materials in a designated, clearly labeled "Non-Hazardous Organic Solid Waste" container.

  • Liquid Waste Segregation:

    • Aqueous LNP Waste: Collect in carboys labeled "Aqueous Lipid/Surfactant Waste." Do not mix with heavy metals or strong oxidizing agents, which can degrade the lipid backbone unpredictably.

    • Organic Solvent Waste: Collect solvent mixtures containing KCS in dedicated "Halogenated" or "Non-Halogenated" organic waste carboys, depending on the primary solvent used during formulation.

  • Licensed Chemical Destruction: Transfer all sealed waste containers to a licensed chemical destruction facility.

  • Controlled Incineration (Crucial Step): Instruct the waste management vendor that the solid and organic liquid waste must undergo controlled incineration with flue gas scrubbing .

    • Causality Insight: Incineration completely oxidizes the cholesterol backbone into CO2 and H2O. However, the thermal cleavage of the sulfate group generates toxic SOx gases. The flue gas scrubber neutralizes these emissions before they reach the atmosphere, ensuring strict environmental compliance [3].

  • Validation of Disposal: Audit the vendor's certificate of destruction (CoD) upon receipt. The system is validated when the CoD explicitly lists "Incineration with Flue Gas Scrubbing" as the executed disposal code for the KCS waste stream.

Section 5: Mechanistic Workflow Diagram

The following diagram maps the lifecycle of KCS from raw material handling through formulation, waste segregation, and final compliant destruction.

G A KCS Raw Material (Solid Powder) B Lipid Nanoparticle (LNP) Formulation A->B Processing C Solid Waste (Spills, Empty Vials) A->C Spillage/Packaging D Liquid Waste (Aqueous/Solvent Mixtures) B->D Residuals/Wash E Waste Segregation & Sealed Containment C->E Mechanical Pickup D->E Inert Absorbent F Licensed Chemical Destruction Plant E->F Transport G Controlled Incineration (Flue Gas Scrubbing for SOx) F->G Final Destruction

Workflow of Cholesteryl Potassium Sulfate (KCS) from formulation to compliant disposal.

References
  • Title: Cholesteryl sulfate potassium salt — Chemical Substance Information Source: NextSDS URL: [Link]

  • Title: Physiological Barriers to Nucleic Acid Therapeutics and Engineering Strategies for Lipid Nanoparticle Design Source: MDPI Pharmaceutics URL: [Link]

Handling

Personal protective equipment for handling Cholesteryl potassium sulfate

Advanced Laboratory Guide: Handling, PPE, and Operational Protocols for Cholesteryl Potassium Sulfate Executive Summary Cholesteryl potassium sulfate (CPS, CAS: 6614-96-6) and its sodium analog are critical anionic lipid...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Laboratory Guide: Handling, PPE, and Operational Protocols for Cholesteryl Potassium Sulfate

Executive Summary Cholesteryl potassium sulfate (CPS, CAS: 6614-96-6) and its sodium analog are critical anionic lipid derivatives utilized in advanced drug delivery systems (e.g., liposomes, lipid nanoparticles), skin barrier modeling, and hemostatic compositions[1][2]. As a skin-identical cholesterol derivative, CPS provides essential structural integrity to lipid bilayers and imparts a negative surface charge that prevents vesicle aggregation via electrostatic repulsion[3].

While generally classified as a lower-hazard substance under standard GHS parameters, CPS is an amphiphilic fine powder[4][5]. Improper handling can lead to aerosolization, static cling, and moisture absorption, which poses immediate inhalation risks and compromises stoichiometric accuracy in sensitive formulations[6]. This guide provides a self-validating operational framework for researchers to handle CPS safely and effectively.

Physicochemical Properties & Hazard Profile

Understanding the physical nature of CPS is the first step in risk mitigation. The following data dictates our handling parameters.

Property / HazardSpecificationOperational Implication
Appearance White to off-white crystalline powderHighly prone to static charge generation and aerosolization during spatial transfer[6].
Solubility Clear in CHCl₃:MeOH (1:1) at 10 mg/mLRequires specific organic solvent mixtures for standard lipid thin-film hydration.
Aqueous Behavior Forms vesicles via ultrasound at ≥80°C[2]High thermal energy is required for aqueous dispersion without the use of solvents.
Hazard Class Combustible Solid (WGK 3)Keep away from open flames, high heat, and ignition sources[6][7].
Ecological Toxicity Water Hazard Class 1[5]Do not dispose of in sinks or drains; strictly collect as solid chemical waste[5][7].

Personal Protective Equipment (PPE) Matrix

Because CPS is a surfactant-like powder, inhalation can disrupt pulmonary surfactant layers, causing severe respiratory irritation[4]. The following PPE is mandatory[4]:

Protection TypeRecommended EquipmentScientific Causality & Justification
Respiratory N95 or P2 Particulate RespiratorCPS dust particles are exceptionally fine and easily airborne. The respirator prevents the inhalation of amphiphilic aerosols that irritate mucous membranes[4].
Hand Nitrile Gloves (Impermeable)Prevents dermal transfer. Amphiphilic molecules can integrate into the stratum corneum, potentially carrying co-contaminants through the skin barrier[6].
Eye Safety Goggles (with side-shields)Protects against accidental dust splashes during spatial transfer or solvent addition, preventing ocular irritation[4].
Body Flame-resistant Lab CoatMitigates risks associated with handling combustible solids and the highly flammable organic solvents (Chloroform/Methanol) required for dissolution[6].

Standard Operating Procedure: Handling & Formulation

To ensure both safety and experimental reproducibility, follow this self-validating workflow.

Phase 1: Equilibration and Precision Weighing

  • Thermal Equilibration: Remove the sealed CPS container from -20°C storage. Allow it to sit in a desiccator at room temperature for at least 30 minutes.

    • Self-Validation Check: Touch the exterior of the vial. It must be at ambient temperature before opening. Opening a cold vial causes immediate atmospheric condensation, leading to powder clumping and inaccurate molecular weight calculations.

  • Static Mitigation: Place an ionizing blower inside the fume hood or use an anti-static weigh boat.

    • Causality: CPS generates static electricity during spatial transfer. Neutralizing the environment prevents the powder from repelling off the spatula and aerosolizing into the breathing zone.

  • Weighing: Don all required PPE[4]. Carefully weigh the required mass using a micro-spatula.

    • Self-Validation Check: The powder should drop cleanly from the spatula. If it clings aggressively to the tools, static or moisture is present; recalibrate the environment before proceeding.

Phase 2: Dissolution and Vesicle Formation

  • Organic Dissolution (Standard Liposomes): Transfer the weighed CPS to a glass vial. Add a 1:1 mixture of Chloroform and Methanol to achieve a concentration of 10 mg/mL.

    • Self-Validation Check: Swirl gently. The resulting solution must be completely optically clear. Any turbidity indicates moisture contamination, incomplete dissolution, or degradation of the sulfate group.

  • Aqueous Dispersion (Solvent-Free Method): If preparing hemostatic vesicles without organic solvents, suspend 0.5% to 4% (w/w) CPS in water. Subject the suspension to ultrasonic waves (50-70 watts) at temperatures ≥80°C[2].

    • Causality: The high temperature exceeds the phase transition temperature of the lipid, allowing the acoustic cavitation from the ultrasound to force the insoluble powder into stable, micelle-like vesicles[2].

Operational Workflow Visualization

The following diagram maps the critical path from storage to formulation and disposal, highlighting the intersection of safety and methodology.

CPS_Workflow Storage 1. Storage (-20°C) Desiccated Environment Equilibration 2. Thermal Equilibration (Warm to Room Temp) Storage->Equilibration Prevents condensation PPE 3. Don PPE (N95, Nitrile, Goggles) Equilibration->PPE Safety prerequisite Weighing 4. Precision Weighing (Anti-static tools, Fume Hood) PPE->Weighing Mitigates aerosol risk Dissolution 5. Organic Dissolution (CHCl3:MeOH 1:1) Weighing->Dissolution Self-Validation: Clear solution Disposal 7. Waste Disposal (Incineration/Solvent Waste) Weighing->Disposal Solid waste stream Formulation 6. Vesicle Formulation (Thin Film Hydration) Dissolution->Formulation Evaporate solvent Dissolution->Disposal Liquid waste stream

End-to-end operational workflow for handling Cholesteryl potassium sulfate.

Spill Response & Environmental Disposal Plan

Because CPS is toxic to aquatic life over long-term exposure[4], strict disposal protocols must be maintained[5][7].

  • Dry Spills: Do NOT use water to wash away dry spills, as this will create a slippery, soapy residue that is difficult to remove and will contaminate the wastewater system[5][7]. Instead, use a HEPA-filtered vacuum or sweep up the powder mechanically using non-sparking tools[5][6]. Place the collected solid in a sealed, clearly labeled hazardous waste container for high-temperature incineration[6].

  • Liquid Spills (in Solvent): Cover the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or sand)[7]. Allow the solvent to evaporate inside the fume hood if the volume is small, or sweep the saturated absorbent into a chemical waste container.

  • Routine Disposal: All contaminated consumables (weigh boats, pipette tips, gloves) must be treated as solid chemical waste. Leftover organic solutions must be deposited in designated halogenated (due to Chloroform) solvent waste carboys.

References

  • [3] Title: BOOK OF ACTIVE INGREDIENTS | Source: Surfachem | URL:

  • [1] Title: Emulsifiers, Solubilizers & Dispersants | Source: Knowde | URL:

  • [2] Title: EP2315605A1 - Cholesteryl sulfate-containing composition as a haemostatic | Source: Google Patents | URL:

  • [4] Title: Safeguarding Your Research: A Guide to Handling Cholesterol Sulfate | Source: Benchchem | URL:

  • [6] Title: Cholesteryl sodium sulfate - Safety Data Sheet | Source: ChemicalBook | URL:

  • [7] Title: Sodium cholesteryl sulfate Manufacturers, with SDS | Source: Muby Chemicals | URL:

  • [5] Title: Cholesterol Sulfate (sodium salt) - Safety Data Sheet | Source: Cayman Chemical | URL:

  • Title: Sodium cholesteryl sulfate 2864-50-8 | Source: Sigma-Aldrich | URL:

Sources

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